Cas no 302909-59-7 (Ethyl 2-(4-(tert-butyl)benzamido)acetate)

• Product Name: Ethyl 2-(4-(tert-butyl)benzamido)acetate
• CAS No: 302909-59-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD01195458
• CID: 1078997
• PubChem ID: 1740899
• Update Time: 2025-06-10

Ethyl 2-(4-(tert-butyl)benzamido)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-(tert-butyl)benzamido)acetate
• ethyl 2-[(4-tert-butylbenzoyl)amino]acetate
• Ethyl 2-{[4-(tert-butyl)benzoyl]amino}acetate
• 302909-59-7
• DTXSID90365074
• ETHYL ((4-TERT-BUTYLBENZOYL)AMINO)ACETATE
• Ethyl2-(4-(tert-butyl)benzamido)acetate
• SCHEMBL7696860
• Ethyl (4-(tert-butyl)benzoyl)glycinate
• MFCD01195458
• AS-0042
• ETHYL 2-((4-(tert-butyl)BENZOYL)AMINO)ACETATE
• ethyl N-[(4-tert-butylphenyl)carbonyl]glycinate
• J-520608
• STK059358
• ethyl 2-[(4-tert-butylphenyl)formamido]acetate
• AKOS003253867
• CS-0328035

• MDL： MFCD01195458
• Inchi： 1S/C15H21NO3/c1-5-19-13(17)10-16-14(18)11-6-8-12(9-7-11)15(2,3)4/h6-9H,5,10H2,1-4H3,(H,16,18)
• InChI Key： ZPBBQNVIGBOLPA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)NCC(=O)OCC

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Ethyl 2-(4-(tert-butyl)benzamido)acetate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 2-(4-(tert-butyl)benzamido)acetate

Ethyl 2-(4-(tert-butyl)benzamido)acetate (CAS No. 302909-59-7): A Comprehensive Overview

Ethyl 2-(4-(tert-butyl)benzamido)acetate (CAS No. 302909-59-7) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 2-(4-(tert-butyl)benzamido)acetate consists of a benzamide moiety linked to an acetate ester, with the presence of a tert-butyl group at the para position of the benzene ring. This specific arrangement imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to achieve desired biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the benzamide functional group. The benzamide moiety is well-known for its role in various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors. The introduction of a tert-butyl substituent enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

Recent studies have highlighted the importance of Ethyl 2-(4-(tert-butyl)benzamido)acetate in the synthesis of novel bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the development of potent inhibitors targeting specific enzymatic pathways involved in inflammation and pain management. The< b>tert-butyl group plays a pivotal role in modulating the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic efficacy.

The acetate ester portion of Ethyl 2-(4-(tert-butyl)benzamido)acetate also contributes to its versatility as a synthetic building block. Acetate esters are commonly used in medicinal chemistry due to their ease of functionalization and compatibility with various synthetic protocols. This feature allows for further modifications, enabling the creation of diverse derivatives with tailored biological properties.

The pharmacokinetic profile of Ethyl 2-(4-(tert-butyl)benzamido)acetate is another area of interest. The presence of the< b>tert-butyl group enhances its metabolic stability, reducing the likelihood of rapid degradation in vivo. This stability is advantageous for drug development, as it ensures prolonged half-life and sustained therapeutic effects. Additionally, the acetate ester can be hydrolyzed to release free carboxylic acid groups, which can be further functionalized to improve drug solubility and bioavailability.

In conclusion, Ethyl 2-(4-(tert-butyl)benzamido)acetate (CAS No. 302909-59-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the benzamide moiety and< b>tert-butyl substituent, make it a valuable tool for synthesizing novel bioactive molecules. The compound's favorable pharmacokinetic properties further enhance its appeal as a candidate for drug development. As research continues to uncover new applications for this compound, its importance in advancing chemical and pharmaceutical sciences is likely to grow.